Cas no 89533-78-8 (2-Thiophenecarboxylicacid, tetrahydro-4-oxo-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, tetrahydro-4-oxo-, methyl ester
• CAS No: 89533-78-8
• Molecular Formula: C₆H₈O₃S
• Molecular Weight: 160.19092
• CID: 711882
• PubChem ID: 11147873

2-Thiophenecarboxylicacid, tetrahydro-4-oxo-, methyl ester Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, tetrahydro-4-oxo-, methyl ester
• 2-Thiophenecarboxylicacid,tetrahydro-4-oxo-,methylester(7CI,9CI)
• methyl 4-oxo-tetrahydrothiophene-2-carboxylate
• methyl 4-oxothiolane-2-carboxylate
• Z1216812477
• FT-0702575
• methyl 4-oxotetrahydrothiophene-2-carboxylate
• 89533-78-8
• EN300-7083383
• methyl4-oxotetrahydrothiophene-2-carboxylate

• InChIKey： YPJJKEIIYAQKDK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O3S/c1-9-6(8)5-2-4(7)3-10-5/h5H,2-3H2,1H3
• SMILES： COC(=O)C1CC(=O)CS1

Computed Properties

• Exact Mass: 160.01941529g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.01941529g/mol
• Heavy Atom Count: 10
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 68.7Ų